Tert-butyl 4-(2-chloro-4-cyano-6-methylphenoxy)butanoate

• Molecular Formula: C16H20ClNO3
• Molecular Weight: 309.79 g/mol
• IUPAC Name: tert-butyl 4-(2-chloro-4-cyano-6-methylphenoxy)butanoate
• InChI: InChI=1S/C16H20ClNO3/c1-11-8-12(10-18)9-13(17)15(11)20-7-5-6-14(19)21-16(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key: IVMVARQEZXURRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCCC(=O)OC(C)(C)C)Cl)C#N

Description

Tert-butyl 4-(2-chloro-4-cyano-6-methylphenoxy)butanoate is a useful research compound. Its molecular formula is C16H20ClNO3 and its molecular weight is 309.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-chloro-4-hydroxy-5-methyl-benzonitrile (1.15 g, 6.87 mmol) and Cs2CO3 (13.43 g, 41.2 mmol) in DMF (45 mL) is stirred at rt for 30 min before tert.-butyl 4-bromobutanoate (1.55 g, 6.95 mmol) is added. The orange suspension is stirred at 65° C. for 72 h. Another portion of tert.-butyl 4-bromobutanoate (1.55 g, 6.95 mmol) is added and stirring is continued at 65° C. for 24 h. The mixture is dilued with water (150 mL) and extracted three times with DCM (3×50 mL) and EA (3×50 mL). The org. extracts are combined, dried over MgSO4, filtered and concentrated. The crude product is purified by MPLC on silica gel eluting with heptane:EA:methanol to give tert-butyl 4-(2-chloro-4-cyano-6-methylphenoxy)butanoate (645 mg) as a colourless oil; LC-MS: tR=1.01 min, [M+H]+=no mass detectable; 1H NMR (D6-DMSO): δ 7.94 (d, J=1.7 Hz, 1H), 7.75 (d, J=1.3 Hz, 1H), 3.95 (t, J=6.3 Hz, 2H), 2.46 (t, J=7.2 Hz, 2H), 2.30 (s, 3H), 1.98 (quint, J=6.6 Hz, 2H), 1.41 (s, 9H).